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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanol

Cat. No.: B1296533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge regarding

the stability and recommended storage conditions for 4,4-Difluorocyclohexanol. It is intended

to serve as a valuable resource for professionals in research, development, and quality control

who handle this compound. Due to the limited availability of specific long-term stability data in

publicly accessible literature, this guide also outlines recommended experimental protocols for

generating this critical information.

Physicochemical Properties
A notable discrepancy exists in the reported physical properties of 4,4-Difluorocyclohexanol,
particularly its melting point and physical state at room temperature. This suggests that the

properties may be highly dependent on the purity of the substance. Users are strongly advised

to determine the physical properties of their specific batch of material.

Table 1: Reported Physicochemical Properties of 4,4-Difluorocyclohexanol
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Property Value(s) Source(s)

Molecular Formula C₆H₁₀F₂O [1]

Molecular Weight 136.14 g/mol [1]

CAS Number 22419-35-8 [1]

Appearance

Colorless liquid OR

Crystals/Powder to

lump/Viscous liquid

[2][3][4]

Melting Point -16 °C OR 60-65 °C [2][3][4]

Boiling Point ~172 °C [2]

Solubility

Soluble in many organic

solvents (e.g., ethanol,

benzene, dichloromethane).

[2]

Stability Profile
Qualitative data indicates that 4,4-Difluorocyclohexanol is stable at room temperature.[2]

However, specific quantitative data from long-term or accelerated stability studies is not readily

available in the literature. The primary incompatibilities and potential degradation pathways are

summarized below.

Table 2: Summary of Stability and Incompatibility
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Factor
Observation /
Recommendation

Potential Degradation
Products

Temperature

Recommended storage at 2-

8°C.[4] Stable at room

temperature.[2] High

temperatures may lead to

decomposition.

Not specifically determined for

this compound. Thermal

decomposition of other

fluorinated alcohols can lead to

the formation of smaller

fluorinated compounds and

hydrofluoric acid.[5]

Light

No specific photostability data

available. As a general

precaution, storage in light-

resistant containers is advised.

Not determined.

Air/Oxygen

No specific data on oxidation.

Avoid contact with strong

oxidants.[2]

Not determined.

Moisture

No specific data on

hygroscopicity. Storage in a

dry environment is

recommended.

Not determined.

Incompatible Materials
Strong oxidizing agents and

strong acids.[2]
Not determined.

Recommended Storage Conditions
Based on the available information, the following storage conditions are recommended to

ensure the long-term integrity of 4,4-Difluorocyclohexanol.

Temperature: Store in a refrigerator at 2-8°C.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to minimize potential

oxidation, although specific data on air sensitivity is lacking.
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Container: Use a tightly sealed, light-resistant container made of an inert material (e.g.,

amber glass).

Environment: Store in a dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.

Proposed Experimental Protocols for Stability
Assessment
To address the gap in quantitative stability data, the following experimental protocols are

proposed. These are based on general principles of stability testing for chemical substances.

Purity Assessment and Initial Characterization
A validated analytical method is crucial for stability studies. High-Performance Liquid

Chromatography (HPLC) is a recommended technique for assessing the purity of 4,4-
Difluorocyclohexanol.

Table 3: Proposed HPLC Method Parameters for Purity Assessment

Parameter Proposed Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase
Isocratic or gradient elution with a mixture of

water and acetonitrile or methanol.

Detector
UV detector at a low wavelength (e.g., 205-215

nm) or a Refractive Index (RI) detector.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Sample Preparation
Dissolve a known concentration of 4,4-

Difluorocyclohexanol in the mobile phase.
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Long-Term and Accelerated Stability Study Protocol
This protocol is designed to establish a re-test period or shelf life for 4,4-
Difluorocyclohexanol.

Batch Selection: Use at least one representative batch of 4,4-Difluorocyclohexanol with a

known purity.

Container Closure System: Package the material in the intended long-term storage

container.

Storage Conditions and Testing Frequency:

Table 4: Proposed Stability Study Conditions and Schedule

Study Type Storage Condition
Testing Time Points
(Months)

Long-Term 2-8°C 0, 3, 6, 9, 12, 18, 24, 36

Accelerated 25°C / 60% RH 0, 3, 6

Accelerated 40°C / 75% RH 0, 3, 6

Analytical Tests: At each time point, the following tests should be performed:

Appearance (visual inspection)

Purity and degradation products by the validated HPLC method

Water content (by Karl Fischer titration)

Evaluation: A significant change is defined as a failure to meet the established acceptance

criteria for any of the tested parameters. If a significant change occurs during the accelerated

studies, the re-test period will be based on the real-time data.

Forced Degradation Studies
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To identify potential degradation products and pathways, forced degradation studies should be

conducted.

Stress Conditions: Expose solutions of 4,4-Difluorocyclohexanol to the following

conditions:

Acidic: 0.1 N HCl at 60°C for 24 hours

Basic: 0.1 N NaOH at 60°C for 24 hours

Oxidative: 3% H₂O₂ at room temperature for 24 hours

Thermal: 80°C for 48 hours (solid or solution)

Photolytic: Expose to light providing an overall illumination of not less than 1.2 million lux

hours and an integrated near ultraviolet energy of not less than 200 watt hours/square

meter.

Analysis: Analyze the stressed samples by the validated HPLC method. A mass

spectrometer coupled to the HPLC can be used to identify the mass of any degradation

products.

Visualizations
The following diagrams illustrate key workflows for the handling and stability testing of 4,4-
Difluorocyclohexanol.
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Receiving and Initial Assessment

Storage

Handling

Receive 4,4-Difluorocyclohexanol

Inspect Container Integrity

Determine Physical Properties (e.g., Melting Point)

Store at 2-8°C

If properties are acceptable

Protect from Light and Moisture

Store under Inert Atmosphere

Use in a Well-Ventilated Area

Avoid Contact with Strong Oxidants and Acids

Click to download full resolution via product page

Caption: Recommended workflow for receiving, assessing, storing, and handling 4,4-
Difluorocyclohexanol.
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Study Setup

Stability Studies

Analysis and Evaluation

Develop and Validate Analytical Method (e.g., HPLC)

Prepare and Package Samples

Long-Term Study (2-8°C) Accelerated Study (e.g., 25°C/60% RH, 40°C/75% RH) Forced Degradation (Acid, Base, Oxidative, Thermal, Photolytic)

Test Samples at Time Points

Analyze Data for Trends and Degradation

Identify Degradation Products

Establish Re-test Period / Shelf Life

Click to download full resolution via product page

Caption: A logical workflow for conducting comprehensive stability testing of 4,4-
Difluorocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and Storage of 4,4-Difluorocyclohexanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296533#stability-and-storage-conditions-for-4-4-
difluorocyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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